![molecular formula C7H13NO4 B3154080 (1S,2R,3S,4R)-methyl 4-amino-2,3-dihydroxycyclopentanecarboxylate CAS No. 771428-01-4](/img/structure/B3154080.png)
(1S,2R,3S,4R)-methyl 4-amino-2,3-dihydroxycyclopentanecarboxylate
Overview
Description
(1S,2R,3S,4R)-Methyl 4-amino-2,3-dihydroxycyclopentanecarboxylate (MADCP) is an important compound in the field of organic chemistry. It is a cyclic organic compound containing a five-membered ring with four oxygen atoms and an amino group. MADCP is a versatile compound with many applications in both scientific research and industrial processes.
Scientific Research Applications
Synthesis Strategies
A key area of research for this compound involves its synthesis. Fernandez et al. (2008) described the first total synthesis of enantiopure methyl (1S,2S,3R,4S,5R)-2-amino-3,4,5-trihydroxycyclopentanecarboxylate, a closely related compound. This synthesis was achieved through a novel strategy transforming nitrohexofuranoses into cyclopentylamines, using intramolecular cyclization to create 2-oxabicyclo[2.2.1]heptane derivatives (Fernandez, Estévez, Sussman, & Estévez, 2008). Similar strategies were also used in the synthesis of other enantiopure methyl cyclopentanecarboxylates, as reported by Estévez et al. (2010) (Estévez, Soengas, Tato, Thomas, Estévez, Estévez, & Sussman, 2010).
Chemical Transformations
Research by Fernandez et al. (2009) focused on the synthesis of a new enantiopure polyhydroxylated cyclopentyl β-amino acid, which is relevant due to its relation to the compound . This research also involved the transformation of nitrohexofuranoses into cyclopentylamines and highlighted the flexibility of this method in synthesizing a variety of amino acid derivatives (Fernandez, Estévez, Estévez, & Estévez, 2009).
Structural Studies
Crystallographic studies also play a role in understanding this compound. For instance, Abraham et al. (2011) investigated the crystal structures of dipeptides derived from related β-amino acids, which provide insights into the structural characteristics and potential interactions of compounds like (1S,2R,3S,4R)-methyl 4-amino-2,3-dihydroxycyclopentanecarboxylate (Abraham, Davies, Roberts, Thompson, & Thomson, 2011).
Biochemical Applications
In terms of biochemical applications, research has explored the use of similar cyclopentanecarboxylate derivatives in various fields. For instance, Blaser and Reymond (2000) studied the stereoselective inhibition of alpha-L-fucosidases by N-benzyl aminocyclopentitols, which could have implications for understanding the biochemical interactions and potential therapeutic uses of this compound and its derivatives (Blaser & Reymond, 2000).
properties
IUPAC Name |
methyl 4-amino-2,3-dihydroxycyclopentane-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO4/c1-12-7(11)3-2-4(8)6(10)5(3)9/h3-6,9-10H,2,8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTVJFYENZGXEP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(C(C1O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.